Cas no 2138247-88-6 (methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138247-88-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5997267
• PubChem ID: 165486547
• Update Time: 2025-05-20

methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate
• EN300-1124193
• 2138247-88-6

• Inchi： 1S/C12H19N3O2/c1-3-8-15-11(9-6-4-5-7-9)10(13-14-15)12(16)17-2/h9H,3-8H2,1-2H3
• InChI Key： HSRUPQPAOWJXBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C2CCCC2)N(CCC)N=N1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57Ų

Additional information on methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate

Methyl 5-Cyclopentyl-1-Propyl-1H-1,2,3-Triazole-4-Carboxylate: A Comprehensive Overview

The compound methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate, identified by the CAS number 2138247-88-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of triazoles, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a triazole ring substituted with a cyclopentyl group at position 5 and a propyl group at position 1, along with a methyl ester at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate in drug design due to its ability to form stable complexes with various biological targets. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where the triazole ring plays a crucial role in coordinating metal ions. The cyclopentyl group enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with hydrophobic pockets in proteins.

In addition to its biological applications, this compound has shown promise in materials science. The triazole moiety is known for its ability to form hydrogen bonds and engage in π-interactions, which are essential for constructing supramolecular assemblies. Recent experiments have demonstrated that methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole-4-carboxylate can serve as a building block for self-assembled monolayers and stimuli-responsive materials. These materials exhibit dynamic properties under external stimuli such as light or temperature changes.

The synthesis of methyl 5-cyclopentyl-1-propyl-1H-1,2,3-triazole derivatives has been optimized using click chemistry methodologies. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has proven to be an efficient route for constructing the triazole ring with high regioselectivity. This approach allows for the modular assembly of complex molecules by combining different substituents on the triazole core.

Moreover, the methyl ester functionality in methyl 5-cyclopentyl-substituted triazoles provides additional versatility in chemical transformations. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative, which may exhibit different biological activities or reactivity profiles. This feature makes it possible to tailor the compound's properties for specific applications.

From an environmental standpoint, studies have shown that methyl 5-cyclopentyl-substituted triazoles are biodegradable under certain conditions. This attribute is critical for their use in sustainable chemical processes and green chemistry initiatives. Researchers are currently investigating ways to enhance the biodegradability of these compounds further while maintaining their desired functionalities.

In conclusion, methyl 5-cyclopentyl-substituted triazoles represent a versatile class of compounds with wide-ranging applications across multiple disciplines. Their unique structure enables diverse interactions and reactivities, making them valuable tools in drug discovery and materials science. As research continues to uncover new properties and applications of these molecules, their importance in modern chemistry is expected to grow significantly.